Cas no 2228224-10-8 (3-(2,5-dimethylphenyl)-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-(2,5-dimethylphenyl)-2-hydroxy-3-methylbutanoic acid
• CAS No: 2228224-10-8
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 6601591
• PubChem ID: 165708539
• Update Time: 2025-11-01

3-(2,5-dimethylphenyl)-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylphenyl)-2-hydroxy-3-methylbutanoic acid
• 2228224-10-8
• EN300-1790002

• Inchi： 1S/C13H18O3/c1-8-5-6-9(2)10(7-8)13(3,4)11(14)12(15)16/h5-7,11,14H,1-4H3,(H,15,16)
• InChI Key： NSJPBZGLXNQASC-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(2,5-dimethylphenyl)-2-hydroxy-3-methylbutanoic acid

Comprehensive Overview of 3-(2,5-dimethylphenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2228224-10-8)

3-(2,5-dimethylphenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2228224-10-8) is a specialized organic compound with a unique molecular structure that combines aromatic and aliphatic components. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for more complex molecules. The presence of both hydroxy and carboxylic acid functional groups in its structure makes it a versatile intermediate for synthetic applications.

The compound's systematic name, 3-(2,5-dimethylphenyl)-2-hydroxy-3-methylbutanoic acid, precisely describes its chemical architecture. The 2,5-dimethylphenyl moiety provides aromatic character, while the 2-hydroxy-3-methylbutanoic acid portion contributes to its chiral nature and potential biological activity. Researchers particularly value this compound for its ability to serve as a precursor in the synthesis of various biologically active molecules, including potential drug candidates and specialty chemicals.

Recent scientific literature highlights the growing importance of 3-(2,5-dimethylphenyl)-2-hydroxy-3-methylbutanoic acid in medicinal chemistry. Its structural features make it particularly interesting for developing anti-inflammatory agents and metabolic regulators, aligning with current pharmaceutical trends toward targeted therapies. The compound's chiral center at the 2-position offers opportunities for creating enantiomerically pure derivatives, which is crucial in modern drug development where stereochemistry significantly impacts biological activity.

From a synthetic chemistry perspective, 2228224-10-8 presents interesting challenges and opportunities. The presence of both electron-donating methyl groups on the aromatic ring and the electron-withdrawing carboxylic acid group creates unique electronic properties that can be exploited in various chemical transformations. This makes the compound valuable for researchers working on catalysis and green chemistry applications, particularly in developing more sustainable synthetic routes.

The physicochemical properties of 3-(2,5-dimethylphenyl)-2-hydroxy-3-methylbutanoic acid contribute to its utility in different applications. Its moderate solubility in both polar and non-polar solvents makes it suitable for various reaction conditions, while its melting point and stability profile allow for convenient handling in laboratory settings. These characteristics have made it a subject of interest in process chemistry optimization studies, especially for scale-up purposes.

In the context of current research trends, this compound aligns well with the growing demand for multifunctional building blocks in drug discovery. The pharmaceutical industry's shift toward fragment-based drug design has increased the value of such structurally complex yet synthetically accessible molecules. Additionally, its potential application in developing biodegradable materials connects with the global emphasis on sustainable chemistry solutions.

Analytical characterization of 3-(2,5-dimethylphenyl)-2-hydroxy-3-methylbutanoic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for research applications. The availability of high-quality analytical data for this compound has facilitated its adoption in various academic and industrial research programs.

The commercial availability of CAS 2228224-10-8 has expanded in recent years, reflecting its growing importance in chemical research. Suppliers typically offer this compound with detailed specifications regarding purity, enantiomeric excess (when applicable), and analytical documentation. This availability supports its use in high-throughput screening platforms and combinatorial chemistry approaches that are central to modern drug discovery efforts.

Looking forward, 3-(2,5-dimethylphenyl)-2-hydroxy-3-methylbutanoic acid is poised to maintain its relevance in chemical research. Its structural features align with several emerging trends, including the development of targeted protein degraders and covalent inhibitors in pharmaceutical research. Furthermore, its potential applications in material science, particularly in designing novel polymers with specific properties, represent an exciting frontier for this versatile compound.

For researchers considering working with 2228224-10-8, it's important to note that proper handling procedures should always be followed, despite its classification as a non-hazardous substance under normal conditions. Standard laboratory practices for handling organic compounds apply, including the use of appropriate personal protective equipment and proper ventilation when working with powdered forms of the material.

The scientific community continues to explore new synthetic applications and biological activities of 3-(2,5-dimethylphenyl)-2-hydroxy-3-methylbutanoic acid. Recent publications have investigated its potential as a scaffold for developing enzyme inhibitors and receptor modulators, demonstrating the compound's versatility. These studies often highlight the importance of the hydroxy group and carboxylic acid functionality in molecular recognition processes.

From a regulatory perspective, CAS 2228224-10-8 is not currently listed on major controlled substance inventories, making it accessible for legitimate research purposes. However, researchers should always verify the latest regulatory status before initiating projects, as chemical regulations can evolve. The compound's status as a non-controlled substance facilitates its use in international collaborative research efforts.

In conclusion, 3-(2,5-dimethylphenyl)-2-hydroxy-3-methylbutanoic acid represents an important chemical entity with diverse applications in pharmaceutical research and specialty chemical synthesis. Its unique structural features, combined with growing scientific interest, position it as a valuable tool for addressing current challenges in medicinal chemistry and materials science. As research continues to uncover new applications for this compound, its role in advancing scientific discovery is likely to expand further.